Cas no 496795-19-8 (Carbamic acid, [3-(hydroxymethyl)-5-methylphenyl]-, 1,1-dimethylethylester)

• Product Name: Carbamic acid, [3-(hydroxymethyl)-5-methylphenyl]-, 1,1-dimethylethylester
• CAS No: 496795-19-8
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 1525148
• PubChem ID: 22288417
• Update Time: 2025-04-21

Carbamic acid, [3-(hydroxymethyl)-5-methylphenyl]-, 1,1-dimethylethylester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [3-(hydroxymethyl)-5-methylphenyl]-, 1,1-dimethylethylester
• EN300-6970248
• SCHEMBL6296543
• 496795-19-8
• tert-butyl 3-(hydroxymethyl)-5-methylphenylcarbamate
• XOLLMKJHDWDTSL-UHFFFAOYSA-N
• tert-butyl N-[3-(hydroxymethyl)-5-methylphenyl]carbamate

• Inchi： 1S/C13H19NO3/c1-9-5-10(8-15)7-11(6-9)14-12(16)17-13(2,3)4/h5-7,15H,8H2,1-4H3,(H,14,16)
• InChI Key： XOLLMKJHDWDTSL-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C)C=C(CO)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.13657
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters